N-1,2,3-benzothiadiazol-5-yl-1-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-1,2,3-benzothiadiazol-5-yl-1-piperidinecarboxamide, also known as BTD, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic compound that contains a piperidine ring and a benzothiadiazole ring. BTD has been extensively studied for its unique properties, which make it suitable for use in various applications.
Scientific Research Applications
Antipsychotic Agent Development
Heterocyclic carboxamides, including N-1,2,3-benzothiadiazol-5-yl-1-piperidinecarboxamide derivatives, have been synthesized and evaluated for their potential as antipsychotic agents. These compounds were assessed through in vitro binding to dopamine D2, serotonin 5-HT2, and 5-HT1a receptors, and in vivo for their ability to antagonize apomorphine-induced behavior in mice. Notably, two derivatives exhibited potent in vivo activities comparable to leading compounds, suggesting their potential as backup compounds for antipsychotic medication development (Norman et al., 1996).
Antimicrobial Activity
New pyridine derivatives, including those related to this compound, have been synthesized and screened for antimicrobial activity. These compounds displayed variable and modest activity against investigated strains of bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Antileishmanial Activity
A series of 5-(5-nitrofuran-2-y1)-1,3,4-thiadiazoles with piperazinyl-linked benzamidine substituents, structurally related to this compound, were synthesized and evaluated for their antileishmanial activity. Compounds showed promising activity against the promastigote and amastigote forms of Leishmania major, with some exhibiting very low toxicity against macrophages, indicating potential for further development as antileishmanial drugs (Tahghighi et al., 2011).
Anti-Fatigue Effects
Benzamide derivatives, including 1-(1,3-benzodioxol-5-ylcarbonyl) piperidine, have been synthesized and their crystal structures obtained for potential applications in identifying binding sites for allosteric modulators of the AMPA receptor. Their anti-fatigue effects were investigated in weight-loaded forced swimming mice, showing enhanced swimming capacity, which may indicate potential applications for managing fatigue (Wu et al., 2014).
properties
IUPAC Name |
N-(1,2,3-benzothiadiazol-5-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS/c17-12(16-6-2-1-3-7-16)13-9-4-5-11-10(8-9)14-15-18-11/h4-5,8H,1-3,6-7H2,(H,13,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYMIBGNTTWFTOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)NC2=CC3=C(C=C2)SN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.